Cas no 99070-71-0 (3-Chloro-4-propoxybenzaldehyde)
99070-71-0 structure
Product Name:3-Chloro-4-propoxybenzaldehyde
CAS No:99070-71-0
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD06246436
CID:750376
PubChem ID:4772821
Update Time:2025-04-19
3-Chloro-4-propoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 3-Chloro-4-propoxybenzaldehyde
- Benzaldehyde, 3-chloro-4-propoxy-
- E89947
- MFCD06246436
- BB 0241777
- DTXSID10406413
- 99070-71-0
- 3-chloro-4-propoxy-benzaldehyde
- BS-36253
- FT-0681563
- AKOS000295141
- CS-0191532
- SCHEMBL566342
- GCUFCLHWCSRRFY-UHFFFAOYSA-N
-
- MDL： MFCD06246436
- Inchi： 1S/C10H11ClO2/c1-2-5-13-10-4-3-8(7-12)6-9(10)11/h3-4,6-7H,2,5H2,1H3
- InChI Key： GCUFCLHWCSRRFY-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=O)C=CC=1OCCC
Computed Properties
- Exact Mass: 198.0447573g/mol
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.168
- Boiling Point: 298.8°C at 760 mmHg
- Flash Point: 126.1°C
- Refractive Index: 1.545
- PSA: 26.30000
- LogP: 2.94130
3-Chloro-4-propoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR929821-1g |
3-Chloro-4-propoxybenzaldehyde |
99070-71-0 | 95% | 1g |
£150.00 | 2025-02-20 | |
| Apollo Scientific | OR929821-5g |
3-Chloro-4-propoxybenzaldehyde |
99070-71-0 | 95% | 5g |
£595.00 | 2025-02-20 | |
| abcr | AB216911-1 g |
3-Chloro-4-propoxybenzaldehyde; 95% |
99070-71-0 | 1g |
€128.10 | 2023-01-27 | ||
| abcr | AB216911-5 g |
3-Chloro-4-propoxybenzaldehyde; 95% |
99070-71-0 | 5g |
€365.50 | 2023-01-27 | ||
| Matrix Scientific | 053561-500mg |
3-Chloro-4-propoxybenzaldehyde |
99070-71-0 | 500mg |
$237.00 | 2023-09-10 | ||
| Matrix Scientific | 053561-2.5g |
3-Chloro-4-propoxybenzaldehyde |
99070-71-0 | 2.5g |
$720.00 | 2023-09-10 | ||
| eNovation Chemicals LLC | Y1240319-5g |
Benzaldehyde, 3-chloro-4-propoxy- |
99070-71-0 | 95% | 5g |
$315 | 2024-06-07 | |
| TRC | B428893-50mg |
3-chloro-4-propoxybenzaldehyde |
99070-71-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B428893-100mg |
3-chloro-4-propoxybenzaldehyde |
99070-71-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B428893-500mg |
3-chloro-4-propoxybenzaldehyde |
99070-71-0 | 500mg |
$ 135.00 | 2022-06-07 |
3-Chloro-4-propoxybenzaldehyde Related Literature
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
99070-71-0 (3-Chloro-4-propoxybenzaldehyde) Related Products
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- 921630-61-7(Benzaldehyde, 4-[2-(2,6-dichloro-4-methylphenoxy)ethoxy]-)
- 339546-96-2(4-sec-butoxy-3-chlorobenzaldehyde)
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- 692281-56-4(3,5-Dichloro-4-isopropoxybenzaldehyde)
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